4-(2-Chloro-5-methylphenyl)-2-fluorobenzonitrile

• IUPAC Name: 4-(2-chloro-5-methylphenyl)-2-fluorobenzonitrile
• InChI: InChI=1S/C14H9ClFN/c1-9-2-5-13(15)12(6-9)10-3-4-11(8-17)14(16)7-10/h2-7H,1H3
• InChI Key: SSQHGSWBIBVSGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)C2=CC(=C(C=C2)C#N)F
• Molecular Formula: C14H9ClFN
• DSSTOX Substance ID: DTXSID00743046
• Molecular Weight: 245.68 g/mol
• CAS RN: 1381944-54-2

Description

The compound “4-(2-Chloro-5-methylphenyl)-2-fluorobenzonitrile” likely belongs to the class of organic compounds known as nitriles. Nitriles are compounds containing a cyano functional group (-C≡N). They are derivatives of hydrocyanic acid (HCN) where the hydrogen atom is replaced by an alkyl or aryl group.

Molecular Structure Analysis

The molecular structure of “4-(2-Chloro-5-methylphenyl)-2-fluorobenzonitrile” would likely consist of a benzene ring substituted with a cyano group (-C≡N), a fluorine atom, a chlorine atom, and a methyl group (-CH3). The exact structure would depend on the positions of these substituents on the benzene ring.

Chemical Reactions Analysis

Nitriles can undergo a variety of reactions, including hydrolysis to form carboxylic acids, reduction to form primary amines, and reaction with Grignard reagents to form ketones.

Scientific Research Applications

Synthesis and Structural Analysis

4-(2-Chloro-5-methylphenyl)-2-fluorobenzonitrile is a compound that has found applications in the synthesis of various chemicals and materials, demonstrating its versatility as a building block in organic synthesis. Studies have shown its use in the synthesis of dihydrofuran carbonitrile derivatives, exhibiting coordinated compliance with chloro-methyl and bromo-methyl exchange rules. These compounds were analyzed for their crystal structures, optimized using DFT/B3LYP theory, and evaluated for their reactivity and potential drug likeness through molecular docking analysis (V. Rajni Swamy et al., 2020). Furthermore, the compound has been involved in the synthesis of aromatic polyamides, demonstrating its role in creating materials with desirable properties like solubility in polar solvents and thermal stability (S. Hsiao et al., 2000).

Catalysis and Cross-Coupling Reactions

The compound has contributed to advancements in catalysis, particularly in cross-coupling reactions. Research demonstrates its role in the development of catalysts for Suzuki–Miyaura and related cross-couplings in aqueous solvents. These catalysts facilitate various types of cross-coupling reactions under aerobic conditions, highlighting the compound's significance in creating environmentally friendly chemical processes (C. Nájera et al., 2004).

Drug Discovery and Development

In drug discovery, the compound has been a key intermediate in the synthesis of potential pharmaceuticals. Its utility is evident in the synthesis of molecules with potential antitumor activities, showcasing the compound's contribution to medicinal chemistry and the development of new therapeutic agents (Xuechen Hao et al., 2017).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s used as a pharmaceutical, the mechanism of action would describe how the compound interacts with biological systems to produce its therapeutic effects.

Safety and Hazards

Nitriles can be hazardous. They can be toxic if ingested, inhaled, or absorbed through the skin. They can also be irritating to the eyes and skin.

Future Directions

The future directions for a compound like “4-(2-Chloro-5-methylphenyl)-2-fluorobenzonitrile” would depend on its potential applications. For example, if it has pharmaceutical applications, future research might focus on improving its efficacy, reducing its side effects, or finding new therapeutic uses.